Lyase Selectivity: Cortisol Synthesis Preserved
ASN-001 demonstrates functional lyase selectivity in human subjects, as evidenced by the absence of significant changes in cortisol or ACTH levels during treatment. In a Phase 1/2 trial, patients receiving ASN-001 at doses up to 100 mg daily exhibited no dose-related alterations in cortisol or ACTH over the treatment duration, and no prednisone co-administration was required [1]. In contrast, abiraterone acetate, a non-selective CYP17 inhibitor, consistently suppresses cortisol and elevates ACTH, mandating concurrent prednisone use to prevent mineralocorticoid excess [2].
| Evidence Dimension | Change in serum cortisol from baseline during treatment |
|---|---|
| Target Compound Data | No dose-related changes in cortisol or ACTH levels over the duration of treatment; no need for prednisone administration |
| Comparator Or Baseline | Abiraterone acetate: Suppression of cortisol requiring prednisone co-administration |
| Quantified Difference | Qualitative: preservation of cortisol homeostasis vs. suppression |
| Conditions | Phase 1/2 clinical trial in mCRPC patients; ASN-001 doses 50-100 mg QD; comparator data from established abiraterone clinical literature |
Why This Matters
This lyase-selective profile enables prednisone-free administration of ASN-001, simplifying treatment regimens and avoiding steroid-related adverse effects, a key differentiator for research applications.
- [1] Rao NS, Tolcher AW, Papadopoulos KP, et al. ASN001, a novel CYP17 lyase inhibitor, in men with metastatic castration-resistant prostate cancer (mCRPC): Safety/tolerability and early activity in a multicenter phase 1/2 trial. J Clin Oncol. 2016;34(15_suppl):e14129. View Source
- [2] Attard G, Reid AH, Auchus RJ, et al. Clinical and biochemical consequences of CYP17A1 inhibition with abiraterone given with and without exogenous glucocorticoids in castrate men with advanced prostate cancer. J Clin Endocrinol Metab. 2012;97(2):507-16. View Source
